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Compound of Interest

Compound Name: AG-012986

Cat. No.: B1664413 Get Quote

AG-012986 is a multi-targeted, pan-cyclin-dependent kinase (CDK) inhibitor with

antiproliferative and apoptotic activities.[1][2] As a potent cytotoxic compound, all materials that

come into contact with AG-012986 must be handled as hazardous waste.[3] Adherence to strict

disposal protocols is essential to ensure personnel safety and environmental protection. The

following guidelines are based on best practices for the disposal of cytotoxic research

compounds in the absence of a specific Safety Data Sheet (SDS) for AG-012986. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

disposal requirements.

Immediate Safety and Handling Precautions
Before handling or disposing of AG-012986, all personnel must be equipped with appropriate

personal protective equipment (PPE), including:

Safety goggles or a face shield

Chemical-resistant gloves (double gloving is recommended)

A lab coat

All handling of AG-012986 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation risk.
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Proper segregation of cytotoxic waste is mandatory to ensure safe and compliant disposal.[3]

Waste should be categorized at the point of generation.

Step 1: Waste Identification and Segregation

Bulk Chemical Waste: This category includes unused or expired AG-012986 powder and

solutions containing the compound.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not mix with other chemical waste unless compatibility is confirmed.

Liquid Waste: Collect solutions in a separate, sealed, and leak-proof hazardous liquid

waste container. Avoid mixing with other solvent waste streams to prevent unknown

chemical reactions.

Trace Contaminated Waste: This includes all materials that have come into contact with AG-
012986, such as pipette tips, gloves, gowns, weighing paper, and empty vials. These items

are considered contaminated with residual amounts of the cytotoxic agent.[3]

Dispose of these materials in a designated solid hazardous waste container, often a yellow

or red bin labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste".[3][4][5]

Sharps (needles, scalpels) must be placed in a puncture-resistant sharps container

specifically designated for cytotoxic sharps.[4][5]

Step 2: Labeling and Storage

All waste containers must be clearly labeled as "Hazardous Waste - Cytotoxic" and include

the chemical name (AG-012986).

Store sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated secondary containment area, away from general laboratory traffic and

incompatible materials.

Step 3: Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

AG-012986 waste.

Never discharge cytotoxic waste into the sewerage system or dispose of it in general trash.

[3][6] Incineration or chemical neutralization are common disposal methods for cytotoxic

waste.[4]

Quantitative Data for AG-012986
The following table summarizes key quantitative data regarding the biological activity of AG-
012986.

Parameter Value Target/Cell Line Reference

Ki 9.2 nM CDK4/cyclin [1][7]

94 nM CDK2/cyclin A [1][7]

44 nM CDK1/cyclin B [1][7]

IC₅₀ 4 nM CDK9/cyclin T [1][7]

22 nM CDK5/p35 [1][7]

<100 nM
In 14 of 18 tumor cell

lines
[2]

Experimental Protocols
Detailed experimental protocols for the use of AG-012986 should include a clear plan for the

decontamination of equipment and the disposal of all generated waste, following the principles

outlined above.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AG-012986
waste.
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AG-012986 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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